1-(3,4-Dichloro-2-methoxyphenyl)sulfonylbenzotriazole

• IUPAC Name: 1-(3,4-dichloro-2-methoxyphenyl)sulfonylbenzotriazole
• InChI: InChI=1S/C13H9Cl2N3O3S/c1-21-13-11(7-6-8(14)12(13)15)22(19,20)18-10-5-3-2-4-9(10)16-17-18/h2-7H,1H3
• InChI Key: LVOCBNONDHULHX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1Cl)Cl)S(=O)(=O)N2C3=CC=CC=C3N=N2
• Molecular Formula: C13H9Cl2N3O3S
• Molecular Weight: 358.2 g/mol

Description

1-(3,4-Dichloro-2-methoxyphenyl)sulfonylbenzotriazole is a chemical compound that has been widely used in scientific research for its unique properties. This compound is also known as DBTS and belongs to the class of benzotriazole sulfonamide compounds. DBTS has been used as a tool compound to study the mechanism of action of various enzymes and proteins.

Mechanism of Action

DBTS inhibits PTPs by covalently modifying the active site cysteine residue of the enzyme. This covalent modification results in the irreversible inhibition of the enzyme. DBTS is highly selective for PTPs and does not inhibit other phosphatases or kinases.
Biochemical and Physiological Effects
DBTS has been shown to have a range of biochemical and physiological effects. Inhibition of PTPs by DBTS leads to the activation of various signaling pathways, including the MAPK/ERK pathway, the JAK/STAT pathway, and the PI3K/AKT pathway. DBTS has also been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway.

Advantages and Limitations for Lab Experiments

DBTS has several advantages for lab experiments, including its high potency and selectivity for PTPs, its ability to irreversibly inhibit the enzyme, and its ease of use. However, DBTS also has some limitations, including its potential for off-target effects and its irreversible inhibition of the enzyme, which can make it difficult to study the kinetics of enzyme inhibition.

Future Directions

For the use of DBTS include the development of probes for the detection of PTP activity and the development of DBTS derivatives with improved potency and selectivity.

Synthesis Methods

The synthesis of DBTS involves the reaction of 3,4-dichloro-2-methoxyaniline with benzenesulfonyl chloride and triethylamine in the presence of a catalyst. The reaction yields DBTS as a white solid with a high yield. The purity of DBTS can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

DBTS has been used in various scientific research applications, including enzyme inhibition studies, protein labeling, and chemical biology research. DBTS is a potent inhibitor of protein tyrosine phosphatases (PTPs), which are enzymes that regulate the phosphorylation state of proteins. DBTS has been used to study the role of PTPs in various cellular processes, including cell proliferation, differentiation, and apoptosis.